Cas no 6078-06-4 (Methyl 3-aminobutanoate)

• Product Name: Methyl 3-aminobutanoate
• CAS No: 6078-06-4
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD08444149
• CID: 526034
• PubChem ID: 12500430
• Update Time: 2025-04-19

Methyl 3-aminobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminobutanoate
• Butanoic acid,3-amino-, methyl ester
• R-3-ABU-OME
• 3-Amino-buttersaeure-methylester
• 3-amino-butyric acid methyl ester
• methyl (RS)-3-aminobutyrate
• methyl 3-amino-3-methylpropionate
• methyl 3-aminobutyrate
• 3-Aminobutyric acid methyl ester
• (R)-3-amino-butyric acid methyl ester
• methyl 3-(RS)-aminobutanoate
• CS-0147335
• 6078-06-4
• EN300-23270
• SJQZRROQIBFBPS-UHFFFAOYSA-N
• AKOS009075539
• SCHEMBL1661431
• methyl-3-aminobutanoate
• methyl3-aminobutanoate
• SB45174
• methyl (r)-3-aminobutanoate
• BS-12806
• SY024605
• (R)-3-Aminobutanoic acid methyl ester
• MFCD08444149
• (S)-3-Amino-butyric acid methyl ester
• DA-04460
• Butanoic acid, 3-amino-, methyl ester
• MFCD08058803
• SB75634
• s11691

• MDL： MFCD08444149
• Inchi： 1S/C5H11NO2/c1-4(6)3-5(7)8-2/h4H,3,6H2,1-2H3
• InChI Key： SJQZRROQIBFBPS-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)N)=O

Computed Properties

• Exact Mass: 117.07900
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.993 g/cm3 (20 ºC)
• Boiling Point: 60 ºC (18 Torr)
• Flash Point: 34.0±20.1 ºC,
• Solubility: Soluble (165 g/l) (25 º C),
• PSA: 52.32000
• LogP: 0.59700
• Vapor Pressure: 2.5±0.3 mmHg at 25°C

Methyl 3-aminobutanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives